Cas no 1807177-92-9 (2-Cyano-4,6-difluoro-benzoic acid methyl ester)

2-Cyano-4,6-difluoro-benzoic acid methyl ester is a fluorinated aromatic ester with a cyano substituent, offering versatility as an intermediate in organic synthesis. Its electron-withdrawing cyano and fluoro groups enhance reactivity, making it valuable for constructing complex heterocycles or pharmaceutical scaffolds. The methyl ester moiety provides stability while allowing further derivatization via hydrolysis or transesterification. The difluoro substitution pattern can influence electronic properties and binding interactions in target molecules. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, where its structural features contribute to improved metabolic stability and binding affinity. It is typically handled under standard laboratory conditions, with purity verified by HPLC or NMR.

2-Cyano-4,6-difluoro-benzoic acid methyl ester structure

1807177-92-9 structure

Product Name:2-Cyano-4,6-difluoro-benzoic acid methyl ester

CAS No:1807177-92-9

MF:C₉H₅F₂NO₂

MW:197.138309240341

MDL:MFCD28758891

CID:4777784

Update Time:2026-02-27

2-Cyano-4,6-difluoro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4,6-difluoro-benzoic acid methyl ester
- Methyl 2-cyano-4,6-difluorobenzoate
- SB34450
- MDL： MFCD28758891
- Inchi： 1S/C9H5F2NO2/c1-14-9(13)8-5(4-12)2-6(10)3-7(8)11/h2-3H,1H3
- InChI Key： KXHCFMMDVWPMMF-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC(C#N)=C1C(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 273
XLogP3: 1.7
Topological Polar Surface Area: 50.1

2-Cyano-4,6-difluoro-benzoic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-1g	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-5g	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-500mg	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-250mg	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-100mg	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0865-50mg	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9	97%	50mg	1322.95CNY	2021-05-08
Alichem	A015010724-250mg	Methyl 2-cyano-4,6-difluorobenzoate	1807177-92-9	97%	250mg	494.40 USD	2021-06-21
Alichem	A015010724-500mg	Methyl 2-cyano-4,6-difluorobenzoate	1807177-92-9	97%	500mg	782.40 USD	2021-06-21
Alichem	A015010724-1g	Methyl 2-cyano-4,6-difluorobenzoate	1807177-92-9	97%	1g	1,549.60 USD	2021-06-21
abcr	AB536054-1 g	2-Cyano-4,6-difluoro-benzoic acid methyl ester	1807177-92-9		1g	€1,634.80	2022-07-28

2-Cyano-4,6-difluoro-benzoic acid methyl ester Related Literature

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2. An intermolecular C–C coupling reaction of iridium complexes†

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3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An atlas of endohedral Sc2S cluster fullerenes†

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5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

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